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Invopressin Profile and Specificity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Invopressin

CAS No.: 1488411-60-4

Cat. No.: S12859856

Invopressin is a synthetic peptide identified as a vasopressin V1A receptor partial agonist [1] [2]. The

table below summarizes its core characteristics and known specificity data.

Characteristic Description

Primary Target Vasopressin V1A Receptor [1] [2]

Activity at Primary Target Partial Agonist [1] [2]

Potency (EC50) 1.0 nM [1] [2]

Molecular Weight 2413.78 g/mol [1] [2]

Molecular Formula C110H161N31027S2 [1] [2]

CAS Number 1488411-60-4 [1] [2]

Reported Research Use Cirrhosis, bacterial peritonitis, HRS2, refractory ascites [2]

Specificity is determined by its interaction profile across different vasopressin receptor subtypes [3]. The
available data confirms its activity at the V1A receptor, but its binding affinity and functional activity
(agonism/antagonism) for the V1B (V3) and V2 receptors are not detailed in the search results, leaving its

full selectivity profile unclear [1] [2].
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Comparison with Other Vasopressin Analogs

You can contextualize Invopressin's V1A partial agonism by comparing it to the mechanisms of other

established vasopressin receptor agents. The table below lists several common analogs for comparison.

Primary . Key Characteristics / Clinical
Compound Name Activity o
Target(s) Indications
Invopressin V1A Partial Agonist Research in cirrhosis and related
complications [2].
Arginine V1A, V1B, V2 Agonist Natural hormone; used in
Vasopressin (AVP) vasodilatory shock [4] [5].
Terlipressin V1A Prodrug (converted to Long-acting; recommended for
(preferentially) Lys-Vasopressin) variceal bleeding [6] [4].
Selepressin V1A Agonist Selective V1A agonist;
investigated for septic shock [6].
Desmopressin V2 (primarily) Agonist Mainly antidiuretic effects; used
in diabetes insipidus [4].
Conivaptan V1A, V2 Antagonist "Dual" receptor blocker; used for
hyponatremia [3].
Tolvaptan V2 Antagonist Selective receptor blocker; used

for hyponatremia [3].

Experimental Methodology Insights

While the search results do not contain the detailed protocols for Invopressin's specificity testing, they

indicate that the general approach involves functional assays to measure cellular response [1] [2].

¢ Functional Activity Assay: The provided EC50 value of 1.0 nM for Invopressin was likely
determined using a cell-based functional assay [1] [2]. This typically involves cells engineered to
express the human V1A receptor. The assay would measure a downstream signal, such as calcium
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(Ca2+) mobilization or inositol phosphate accumulation, as the V1A receptor is coupled to the Gq
protein and phospholipase C pathway [3] [4].

e Comparative Specificity Testing: A full specificity profile would require running parallel functional
assays (or binding affinity studies) on cell lines expressing the other vasopressin receptor subtypes
(V1B and V2) [3] [4]. The V2 receptor signals primarily through cyclic AMP (cAMP) production,
which would be the measured output in its assays [3] [5].

The following diagram illustrates this general experimental workflow for determining a compound's

vasopressin receptor activity profile.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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